![molecular formula C21H29N3O3 B2562001 N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide CAS No. 946340-36-9](/img/structure/B2562001.png)
N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide
Description
N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C21H29N3O3 and its molecular weight is 371.481. The purity is usually 95%.
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Scientific Research Applications
Biological Effects and Mechanisms of Action
The molecule N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide, due to its complex structure, shares similarities with other compounds in pharmacological and toxicological profiles. A review by Kennedy (2001) on the biological effects of acetamide, formamide, and their derivatives provides insight into how related compounds have been studied for their biological consequences in humans, highlighting the importance of understanding the toxicology and pharmacology of such molecules. Although the review does not directly mention this compound, it sets a precedent for the type of research necessary to elucidate the effects and mechanisms of action of complex organic compounds (Kennedy, 2001).
Environmental Impact and Degradation
The environmental impact and degradation pathways of acetaminophen, a compound with some structural resemblance to this compound, have been extensively reviewed. Qutob et al. (2022) discuss the degradation of acetaminophen by advanced oxidation processes, summarizing the different kinetics, mechanisms, and by-products generated. This research could provide a model for understanding the environmental fate of similarly structured compounds, highlighting the necessity for studies focused on their degradation and potential impact on ecosystems (Qutob et al., 2022).
Toxicological Assessments
Understanding the toxicological profiles of complex organic compounds is crucial. Kennedy's (2001) review, while focusing on a set of related chemicals, emphasizes the variability in biological responses among similar compounds and the need for detailed toxicological assessments to inform safe usage and environmental impact considerations. Such comprehensive reviews are critical for building the foundation of knowledge on new compounds like this compound, guiding future research on its applications and safety profile (Kennedy, 2001).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O3/c1-23(2)17-11-9-16(10-12-17)20(24(3)4)14-22-21(25)15-27-19-8-6-7-18(13-19)26-5/h6-13,20H,14-15H2,1-5H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMKVRCRTPLUARS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)COC2=CC=CC(=C2)OC)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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